molecular formula C16H22N2O4 B8683948 4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester

4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester

Cat. No. B8683948
M. Wt: 306.36 g/mol
InChI Key: FTBCDBFLFVDHJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H22N2O4 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Methoxy-phenyl)-3-oxo-piperazine-1-carboxylic acid tert-butyl ester

Molecular Formula

C16H22N2O4

Molecular Weight

306.36 g/mol

IUPAC Name

tert-butyl 4-(4-methoxyphenyl)-3-oxopiperazine-1-carboxylate

InChI

InChI=1S/C16H22N2O4/c1-16(2,3)22-15(20)17-9-10-18(14(19)11-17)12-5-7-13(21-4)8-6-12/h5-8H,9-11H2,1-4H3

InChI Key

FTBCDBFLFVDHJK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(C(=O)C1)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Charge in a pressure tube copper iodide (42 mg, 0.22 mmol), potassium phosphate (1.6 g, 7.5 mmol), trans-1,2-diaminocyclohexane (0.053 ml, 0.44 mmol), p-methoxyphenyl iodide (868 mg, 3.7 mmol) and 3-oxo-piperazine-1-carboxylic acid tert-butyl ester (1.05 g, 4.7 mmol). Purge with nitrogen and add 6 ml of dry toluene. Cap the tube and stir at 100° C. overnight. Filter through celite eluting with EtOAc and concentrate. Purify in a silica gel cartridge (20 g) eluting with EtOAc/hexane 1:1 followed by 100% EtOAc to give the title compound as a white solid (1.03 g, 90%).
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
0.053 mL
Type
reactant
Reaction Step One
Quantity
868 mg
Type
reactant
Reaction Step One
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
42 mg
Type
catalyst
Reaction Step One
Yield
90%

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